4-(Hexanoyloxy)benzoic acid

• CAS RN: 56955-75-0
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 4-hexanoyloxybenzoic acid
• InChI: InChI=1S/C13H16O4/c1-2-3-4-5-12(14)17-11-8-6-10(7-9-11)13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
• InChI Key: NVXIJHWKTUUWCT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)OC1=CC=C(C=C1)C(=O)O

Description

4-(Hexanoyloxy)benzoic acid is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

10 g 4-hydroxybenzoic acid was dissolved in 50 ml dry pyridine. The solution was then externally cooled with ice water while 10.5 g hexanoyl chloride was added dropwise. After the resultant mixture had been further stirred overnight at room temperature, it was poured in 300 ml 3-N dilute hydrochloric acid. White precipitate was taken up by filtration. By recrystallizing the white precipitate in a mixed solvent of methanol/water (3:2), 14.8 g 4-hexanoyloxybenzoic acid was obtained in 87% yield based upon the amount of the hydroxybenzoic acid.